Cas no 40609-76-5 (4-Methylquinoline-2-carboxylic acid)
4-Methylquinoline-2-carboxylic acid is a heterocyclic organic compound featuring a quinoline backbone substituted with a methyl group at the 4-position and a carboxylic acid at the 2-position. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceuticals, agrochemicals, and coordination chemistry. The carboxylic acid functionality allows for further derivatization, enabling the formation of esters, amides, or metal complexes. Its rigid quinoline core contributes to stability and potential bioactivity, making it valuable in medicinal chemistry research. The compound is typically characterized by high purity and consistent performance in synthetic workflows, ensuring reliable results in complex organic transformations.
40609-76-5 structure
Product Name:4-Methylquinoline-2-carboxylic acid
CAS No:40609-76-5
MF:C11H9NO2
MW:187.194662809372
MDL:MFCD02230093
CID:327050
PubChem ID:748357
Update Time:2025-11-01
4-Methylquinoline-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Methylquinoline-2-carboxylic acid
- 2-Quinolinecarboxylicacid, 4-methyl-
- 2-carboxy-4-methyl quinoline
- 4-Methylchinaldinsaeure
- 4-Methyl-chinolin-2-carbonsaeure
- 4-methyl-quinoline-2-carboxylic acid
- FT-0692555
- Oprea1_434373
- CS-0187043
- F0911-1636
- 4-Methyl-2-quinolinecarboxylic acid, AldrichCPR
- Oprea1_549805
- BB 0259835
- SB67505
- AKOS000145500
- SR-01000451360
- AM803860
- SCHEMBL2377166
- AS-39466
- DTXSID50353699
- Z57289373
- SR-01000451360-1
- QBDSKOATHWHNOZ-UHFFFAOYSA-N
- 40609-76-5
- EN300-44310
- MFCD02230093
- Lepidincarbonsaure
- CCG-17655
- DB-081619
- ALBB-021423
- 4-METHYLQUINOLINE-2-CARBOXYLICACID
- 2-Quinolinecarboxylic acid, 4-methyl-
-
- MDL： MFCD02230093
- Inchi： 1S/C11H9NO2/c1-7-6-10(11(13)14)12-9-5-3-2-4-8(7)9/h2-6H,1H3,(H,13,14)
- InChI Key： QBDSKOATHWHNOZ-UHFFFAOYSA-N
- SMILES： OC(C1=CC(C)=C2C=CC=CC2=N1)=O
Computed Properties
- Exact Mass: 187.06300
- Monoisotopic Mass: 187.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.2A^2
- XLogP3: 2.4
Experimental Properties
- Density: 1.285
- Boiling Point: 361.6°Cat760mmHg
- Flash Point: 172.5°C
- Refractive Index: 1.663
- PSA: 50.19000
- LogP: 2.24140
4-Methylquinoline-2-carboxylic acid Security Information
-
Hazardous Material Identification：
- HazardClass：IRRITANT
4-Methylquinoline-2-carboxylic acid Customs Data
- HS CODE：2933499090
- Customs Data：
China Customs Code:
2933499090Overview:
2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Methylquinoline-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 011825-1g |
4-Methylquinoline-2-carboxylic acid |
40609-76-5 | 1g |
6144CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 011825-1g |
4-Methylquinoline-2-carboxylic acid |
40609-76-5 | 1g |
6144.0CNY | 2021-07-05 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ID367-1g |
4-Methylquinoline-2-carboxylic acid |
40609-76-5 | 95+% | 1g |
1513.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ID367-50mg |
4-Methylquinoline-2-carboxylic acid |
40609-76-5 | 95+% | 50mg |
251.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ID367-200mg |
4-Methylquinoline-2-carboxylic acid |
40609-76-5 | 95+% | 200mg |
503.0CNY | 2021-07-13 | |
| Chemenu | CM125263-1g |
4-methylquinoline-2-carboxylic acid |
40609-76-5 | 95% | 1g |
$336 | 2021-08-05 | |
| TRC | M356958-10mg |
4-Methylquinoline-2-carboxylic Acid |
40609-76-5 | 10mg |
$155.00 | 2023-05-17 | ||
| TRC | M356958-50mg |
4-Methylquinoline-2-carboxylic Acid |
40609-76-5 | 50mg |
$718.00 | 2023-05-17 | ||
| TRC | M356958-100mg |
4-Methylquinoline-2-carboxylic Acid |
40609-76-5 | 100mg |
$ 1200.00 | 2023-09-06 | ||
| Chemenu | CM125263-250mg |
4-methylquinoline-2-carboxylic acid |
40609-76-5 | 95% | 250mg |
$*** | 2023-05-30 |
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